Cas no 2172291-50-6 (2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid)

• Product Name: 2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• CAS No: 2172291-50-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6449254
• PubChem ID: 165543934
• Update Time: 2025-10-23

2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• EN300-1509400
• 2-{N-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid
• 2172291-50-6

• Inchi： 1S/C28H34N2O5/c1-4-30(28(2,3)26(32)33)25(31)22-15-9-10-16-24(22)29-27(34)35-17-23-20-13-7-5-11-18(20)19-12-6-8-14-21(19)23/h5-8,11-14,22-24H,4,9-10,15-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： FKDIXJUELAPTPF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid

Research Briefing on 2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS: 2172291-50-6)

The compound 2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS: 2172291-50-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylformamido moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of the Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), suggests its utility in the development of novel peptide-based drugs and biomaterials.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and compatibility with various coupling reagents used in peptide chemistry. Researchers have reported that the compound exhibits excellent solubility in common organic solvents, such as dimethylformamide (DMF) and dichloromethane (DCM), making it a versatile building block for complex peptide architectures. Additionally, its robust chemical stability under standard SPPS conditions has been demonstrated, highlighting its potential for large-scale production of peptide therapeutics.

In the context of drug discovery, 2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid has been investigated as a key intermediate in the synthesis of peptide-based inhibitors targeting proteases and other enzymes involved in disease pathways. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory activity against specific proteases, suggesting its potential as a scaffold for the development of new therapeutic agents. Further optimization of its structure is underway to enhance its binding affinity and selectivity.

Beyond its applications in peptide synthesis, this compound has also been explored in the field of biomaterials. The Fmoc group, known for its ability to promote self-assembly into nanostructures, has been leveraged to design hydrogels and other supramolecular materials with potential applications in tissue engineering and drug delivery. Recent work has demonstrated that the incorporation of this compound into hydrogel matrices can enhance their mechanical properties and biocompatibility, opening new avenues for regenerative medicine.

In conclusion, 2-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS: 2172291-50-6) represents a versatile and promising compound in the fields of peptide chemistry and biomaterials. Its unique structural features and demonstrated stability make it a valuable tool for researchers working on peptide-based therapeutics and advanced materials. Ongoing studies are expected to further elucidate its potential and expand its applications in the chemical biology and pharmaceutical industries.